10.1039/C0JM02922J | Chemical doping of graphene

Chemical doping of graphene

Journal of Materials Chemistry Pub Date: 2010-11-24 DOI: 10.1039/C0JM02922J

Abstract

Recently, a lot of effort has been focused on improving the performance and exploring the electric properties of graphene. This article presents a summary of chemical doping of graphene aimed at tuning the electronic properties of graphene. p-Type and n-type doping of graphene achieved through surface transfer doping or substitutional doping and their applications based on doping are reviewed. Chemical doping for band gap tuning in graphene is also presented. It will be beneficial to designing high performance electronic devices based on chemically doped graphene.

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